Cas no 1392214-13-9 ((3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid)
(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
- 1392214-13-9
- BOC-(+/-)-TRANS-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
- MFCD06659311
- PS-12711
- AKOS015949860
-
- MDL: MFCD06659311
- Inchi: 1S/C18H25NO6/c1-18(2,3)25-17(22)19-9-12(13(10-19)16(20)21)11-7-6-8-14(23-4)15(11)24-5/h6-8,12-13H,9-10H2,1-5H3,(H,20,21)/t12-,13+/m0/s1
- InChI Key: NBVLXJGYHYKWTI-QWHCGFSZSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC=C(C=2OC)OC)C1)=O
Computed Properties
- Exact Mass: 351.16818752Da
- Monoisotopic Mass: 351.16818752Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 85.3Ų
(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB390179-500 mg |
Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid |
1392214-13-9 | 500mg |
€467.00 | 2023-04-25 | ||
| abcr | AB390179-1 g |
Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid |
1392214-13-9 | 1g |
€807.00 | 2023-04-25 | ||
| abcr | AB390179-500mg |
Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid; . |
1392214-13-9 | 500mg |
€290.40 | 2025-04-21 | ||
| abcr | AB390179-1g |
Boc-(+/-)-trans-4-(2,3-dimethoxy-phenyl)-pyrrolidine-3-carboxylic acid; . |
1392214-13-9 | 1g |
€409.30 | 2025-04-21 | ||
| A2B Chem LLC | AE40704-100mg |
BOC-(TRANS)-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID |
1392214-13-9 | 100mg |
$415.00 | 2024-04-20 | ||
| A2B Chem LLC | AE40704-250mg |
BOC-(TRANS)-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID |
1392214-13-9 | 250mg |
$769.00 | 2024-04-20 | ||
| A2B Chem LLC | AE40704-1g |
BOC-(TRANS)-4-(2,3-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID |
1392214-13-9 | 1g |
$1483.00 | 2024-04-20 | ||
| Ambeed | A431580-1g |
(3R,4S)-rel-1-(tert-Butoxycarbonyl)-4-(2,3-dimethoxyphenyl)pyrrolidine-3-carboxylic acid |
1392214-13-9 | 95+% | 1g |
$496.0 | 2024-04-24 |
(3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
Research Briefing on (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid (CAS: 1392214-13-9)
The compound (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid (CAS: 1392214-13-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the pyrrolidine ring and dimethoxyphenyl moiety, contribute to its ability to interact with various biological targets. Researchers have explored its utility in the development of inhibitors for enzymes involved in inflammatory and neurodegenerative diseases.
One of the most notable advancements is the optimization of the synthetic route for (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, stereoselective synthesis method that improves both efficiency and scalability. This development is critical for facilitating further preclinical and clinical studies.
In vitro and in vivo studies have demonstrated the compound's promising pharmacological profile. For instance, it has shown potent inhibitory activity against specific kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders. These findings are supported by data from recent patent filings and collaborative research efforts between academia and industry.
Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance bioavailability and reduce potential off-target effects. Collaborative efforts are also underway to explore its synergistic effects with existing therapeutics.
In conclusion, (3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid represents a promising scaffold for drug development. Continued research and innovation in this area are expected to yield significant contributions to the treatment of various diseases, particularly those with unmet medical needs. This briefing underscores the importance of interdisciplinary collaboration in advancing the therapeutic potential of this compound.
1392214-13-9 ((3S,4R)-4-(2,3-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)